Cas no 2171750-61-9 (1,1,3,3-tetramethyl-10-(propan-2-yl)-2,6-dioxa-9-azaspiro4.5decane)

• Product Name: 1,1,3,3-tetramethyl-10-(propan-2-yl)-2,6-dioxa-9-azaspiro4.5decane
• CAS No: 2171750-61-9
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 5564372
• PubChem ID: 165595469
• Update Time: 2025-05-21

1,1,3,3-tetramethyl-10-(propan-2-yl)-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• EN300-1643451
• 1,1,3,3-tetramethyl-10-(propan-2-yl)-2,6-dioxa-9-azaspiro[4.5]decane
• 2171750-61-9
• 1,1,3,3-tetramethyl-10-(propan-2-yl)-2,6-dioxa-9-azaspiro4.5decane

• Inchi： 1S/C14H27NO2/c1-10(2)11-14(16-8-7-15-11)9-12(3,4)17-13(14,5)6/h10-11,15H,7-9H2,1-6H3
• InChI Key： FYWLDUGJMDQQJR-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC2(C(C(C)C)NCCO2)C1(C)C

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30.5Ų

Additional information on 1,1,3,3-tetramethyl-10-(propan-2-yl)-2,6-dioxa-9-azaspiro4.5decane

Research Update on 1,1,3,3-Tetramethyl-10-(propan-2-yl)-2,6-dioxa-9-azaspiro[4.5]decane (CAS: 2171750-61-9)

The compound 1,1,3,3-tetramethyl-10-(propan-2-yl)-2,6-dioxa-9-azaspiro[4.5]decane (CAS: 2171750-61-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique spirocyclic structure and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold in medicinal chemistry. Its spirocyclic core, characterized by a 9-azaspiro[4.5]decane framework with tetramethyl and isopropyl substituents, offers structural rigidity and stereochemical diversity, making it an attractive candidate for modulating biological targets. Researchers have successfully employed this scaffold in the design of novel ligands for G protein-coupled receptors (GPCRs) and ion channels, leveraging its ability to enhance binding affinity and selectivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of potent sigma-1 receptor modulators. The study reported that derivatives of 2171750-61-9 exhibited nanomolar affinity for sigma-1 receptors, with improved metabolic stability compared to traditional aryl-alkylamine-based ligands. These findings suggest potential applications in neuropsychiatric disorders, including depression and neurodegenerative diseases.

In addition to its pharmacological potential, advancements in the synthetic routes for 2171750-61-9 have been reported. A team at MIT developed a novel catalytic asymmetric synthesis method that achieves the compound in high enantiomeric excess (98% ee), addressing previous challenges in stereocontrol. This breakthrough, published in Nature Chemistry, enables more efficient production of enantiopure derivatives for structure-activity relationship studies.

Ongoing research is exploring the compound's utility in targeted drug delivery systems. Its lipophilic nature and ability to form stable complexes with various therapeutic agents make it a promising candidate for nanoparticle-based delivery platforms. Preliminary in vivo studies in murine models have shown enhanced bioavailability of anticancer drugs when conjugated with 2171750-61-9 derivatives, as reported in a recent ACS Nano publication.

As research progresses, safety and toxicology profiles of 2171750-61-9 and its derivatives are being systematically evaluated. Current data indicate favorable pharmacokinetic properties with minimal off-target effects at therapeutic doses. However, further preclinical studies are warranted to fully assess its therapeutic potential and safety margins before clinical translation.

In conclusion, 1,1,3,3-tetramethyl-10-(propan-2-yl)-2,6-dioxa-9-azaspiro[4.5]decane represents a promising chemical entity with multifaceted applications in drug discovery and development. Its unique structural features and demonstrated biological activities position it as a valuable tool for medicinal chemists and a potential lead compound for various therapeutic indications.